Cas no 2138039-71-9 (3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138039-71-9
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6405931
• PubChem ID: 165787682
• Update Time: 2025-10-30

3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol
• EN300-1160569
• 2138039-71-9
• 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C15H29NO/c1-3-6-12-9-10-14(17)11-15(12)16(2)13-7-4-5-8-13/h12-15,17H,3-11H2,1-2H3
• InChI Key： LXJMJVLTBBUCDF-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(C)C1CCCC1

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol

3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol: A Comprehensive Overview

The compound 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol (CAS No: 2138039-71-9) is a complex organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclohexanols, which are six-membered cyclic alcohols, and it incorporates a cyclopentyl group, a methyl group, and a propyl chain into its structure. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial settings.

Recent studies have highlighted the potential of 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The molecule's structure allows for diverse functionalization, enabling it to serve as a building block for more complex molecules with therapeutic applications. For instance, its ability to form hydrogen bonds due to the hydroxyl group (-OH) makes it a promising candidate for drug design targeting specific biological pathways.

In addition to its pharmaceutical applications, 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol has been investigated for its potential in materials science. The compound's cyclopentyl and propyl substituents contribute to its hydrophobicity, which is advantageous in the development of advanced materials such as polymers and surfactants. Recent research has demonstrated its use as a monomer in polymer synthesis, where its unique properties enhance the mechanical and thermal stability of the resulting materials.

The synthesis of 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol involves a multi-step process that combines principles from organic chemistry and catalysis. One notable approach utilizes asymmetric catalysis to achieve high enantiomeric excess, which is crucial for applications requiring stereo-specific compounds. This method not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

From an environmental perspective, understanding the fate and transport of 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol in natural systems is essential for assessing its potential ecological risks. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its persistence in different environmental compartments and its potential effects on aquatic organisms.

Looking ahead, the versatility of 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol presents opportunities for innovation across multiple disciplines. Its role as a versatile building block in organic synthesis continues to be explored, with researchers investigating novel reaction pathways and catalytic systems to enhance its utility. Additionally, advancements in computational chemistry are enabling more accurate predictions of the compound's properties, facilitating its application in diverse fields.

In conclusion, 3-[Cyclopentyl(methyl)amino]-4-propylcyclohexan-1-ol (CAS No: 2138039-71-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across these domains. As scientific understanding of this compound continues to evolve, it is poised to play an increasingly important role in both academic and industrial contexts.